Cas no 94088-90-1 (Pregna-4,9(11)-diene-3,20-dione,16,17-epoxy-, (16a)-)

Pregna-4,9(11)-diene-3,20-dione,16,17-epoxy-, (16α)- is a steroidal compound characterized by a unique unsaturated diene structure at positions 4,9(11) and an epoxy bridge spanning the 16,17 positions. This molecular framework imparts distinct reactivity and potential utility in synthetic organic chemistry, particularly in the modification of steroid derivatives. The 16α-configuration of the epoxy group enhances stereochemical specificity, making it valuable for targeted synthesis. Its structural features suggest applications in pharmaceutical intermediates or as a precursor for further functionalization. The compound's stability and defined stereochemistry offer advantages in controlled reactions, supporting its use in research and development contexts requiring precise steroidal modifications.
Pregna-4,9(11)-diene-3,20-dione,16,17-epoxy-, (16a)- structure
94088-90-1 structure
Product Name:Pregna-4,9(11)-diene-3,20-dione,16,17-epoxy-, (16a)-
CAS No:94088-90-1
MF:C21H26O3
MW:326.429346561432
CID:813111
PubChem ID:44154096
Update Time:2025-10-31

Pregna-4,9(11)-diene-3,20-dione,16,17-epoxy-, (16a)- Chemical and Physical Properties

Names and Identifiers

    • Pregna-4,9(11)-diene-3,20-dione,16,17-epoxy-, (16a)-
    • 16α,17-Epoxypregna-4,9(11)-diene-3,20-dione
    • 16alpha,17-epoxypregna-4,9(11)-diene-3,20-dione
    • (1S,2S,6S,7S,11S)-6-acetyl-7,11-dimethyl-5-oxapentacyclo[8.8.0.02,7.04,6.011,16]octadeca-9,15-dien-14-one
    • DTXSID50240494
    • EINECS 302-093-6
    • NS00040023
    • 94088-90-1
    • DTXCID50162985
    • Inchi： 1S/C21H26O3/c1-12(22)21-18(24-21)11-17-15-5-4-13-10-14(23)6-8-19(13,2)16(15)7-9-20(17,21)3/h7,10,15,17-18H,4-6,8-9,11H2,1-3H3/t15-,17+,18?,19+,20+,21-/m1/s1
    • InChI Key： IPXGZQHGJWTQTD-DFBUTHPASA-N
    • SMILES： O1C2C[C@H]3[C@@H]4CCC5=CC(CC[C@]5(C)C4=CC[C@]3(C)[C@]12C(C)=O)=O

Computed Properties

  • Exact Mass: 326.188
  • Monoisotopic Mass: 326.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 731
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.7A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.21
  • Boiling Point: 481.8°Cat760mmHg
  • Flash Point: 211.7°C
  • Refractive Index: 1.586

Pregna-4,9(11)-diene-3,20-dione,16,17-epoxy-, (16a)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-497133-25mg
16α,17-Epoxypregna-4,9(11)-diene-3,20-dione,
 94088-90-1
25mg
 ￥3234.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-497133-25 mg
16α,17-Epoxypregna-4,9(11)-diene-3,20-dione,
 94088-90-1
25mg
 ￥3,234.00 2023-07-11

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